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Introduction

Quinacridone pigments are a class of high-performance organic pigments renowned for their
exceptional color vibrancy, transparency, and outstanding durability.[1][2][3][4] These
characteristics make them an ideal choice for the demanding environment of automotive
coatings, where long-term aesthetic appeal and protection are paramount. First introduced for
industrial applications in 1958, quinacridones offer a spectrum of brilliant colors, primarily in
the red, magenta, and violet range.[3][4] Their excellent lightfastness, weather resistance, and
thermal stability ensure that automotive finishes retain their color and integrity even under
harsh conditions.[2][5]

This document provides detailed application notes and experimental protocols for the
evaluation of high-performance quinacridone pigments in automotive coating systems. It is
intended for researchers, scientists, and formulation chemists working on the development of
advanced automotive finishes.

Key Quinacridone Pigments for Automotive
Applications

Several quinacridone pigments are particularly well-suited for automotive coatings due to their
specific coloristics and performance attributes. The most prominent include:
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e Pigment Red 122 (P.R. 122): A brilliant magenta with a bluish-red hue, valued for its high
color strength and excellent transparency, making it suitable for metallic and pearlescent
effect finishes.

e Pigment Violet 19 (P.V. 19): Exists in two primary crystal forms, B (reddish-violet) and y
(redder shade), both offering exceptional weather resistance. The B-form is particularly noted
for its high durability.

e Pigment Red 202 (P.R. 202): A quinacridone that provides a bluer shade of red compared to
P.R. 122 and is known for its excellent light and weather fastness.[6] It is often used in
combination with other pigments to create a wide range of red shades.

Data Presentation: Performance Characteristics

The following tables summarize the typical performance data for key quinacridone pigments
used in automotive coatings. The data has been compiled from various technical sources and
provides a basis for pigment selection and formulation.

Table 1: Physical and Chemical Properties

Pigment Red Pigment Violet Pigment Red
Property Test Method
122 19 (B-form) 202
Chemical
C22H16N202 C20H12N202 C20H10CI2N202 -
Formula
Density (g/cm?3) 1.4-1.5 ~1.5 1.5-1.75 ASTM D153
Oil Absorption (
45-65 40-60 30-60 ASTM D281
0/100g )
pH 6.0-8.0 6.0-8.0 6.5-7.5 ASTM D1208

Table 2: Fastness Properties
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Pigment Red Pigment Violet Pigment Red

Property Test Method

122 19 (B-form) 202
Lightfastness (1-

8 8 8 ASTM D4303
8, 8=Excellent)
Weather

ISO 2810, ISO
Fastness (1-5, 5 5 5
11341

5=Excellent)
Heat Stability
“0) 280-300 280-300 280-300 ASTM D2454
Migration
Resistance (1-5, 5 5 5 ASTM D1221
5=Excellent)
Acid Resistance
(2-5, 5 5 5 ASTM D1308
5=Excellent)
Alkali Resistance
(1-5, 5 5 4 ASTM D1308
5=Excellent)
Ethanol
Resistance (1-5, 5 5 4-5 ASTM D1308
5=Excellent)
Ester Resistance
(2-5, 5 5 5 ASTM D1308

5=Excellent)

Experimental Protocols

Detailed methodologies for the evaluation of quinacridone pigments in automotive coatings
are provided below. These protocols are based on internationally recognized standards.

Pigment Dispersion and Coating Preparation

A proper dispersion of the pigment is crucial for achieving optimal color and performance.
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Objective: To achieve a Hegman gauge reading of 7 or higher, indicating a fine and uniform
dispersion of the quinacridone pigment in the binder system.

Equipment and Materials:

High-speed disperser (e.g., Cowles type)

e Bead mill

e Hegman gauge

e Quinacridone pigment

o Automotive-grade acrylic or polyurethane resin system

o Appropriate solvents

o Dispersing agents and other additives

Protocol:

e Premixing:

o In a suitable container, combine the resin, solvents, and dispersing agents.

o While stirring at low speed, gradually add the quinacridone pigment to the liquid
components.

o Once all the pigment is added, increase the speed of the high-speed disperser to create a
vortex and disperse for 20-30 minutes.

e Milling:
o Transfer the premix to a bead mill.
o Mill the dispersion until a Hegman gauge reading of 7 or higher is consistently achieved.

o Let-down:
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o Combine the milled pigment concentrate with the remaining resin, crosslinkers, and any
other additives to formulate the final coating.

o Mix thoroughly until the coating is homogeneous.

o Application:

o Apply the formulated coating to standardized steel or aluminum panels using a spray gun
to a specified dry film thickness (e.g., 30-40 um for a basecoat).

o Allow the panels to flash-off and then cure according to the resin manufacturer's
recommendations (e.g., 30 minutes at 130°C for a baking enamel).

Lightfastness and Weathering Resistance

These tests evaluate the ability of the pigmented coating to resist degradation upon exposure
to sunlight and various weather conditions.

2.1 Accelerated Weathering (Xenon Arc)

Standard: Based on ISO 11341, "Paints and varnishes — Artificial weathering and exposure to
artificial radiation — Exposure to filtered xenon-arc radiation".[7][8][9][10][11]

Objective: To simulate and accelerate the effects of natural sunlight and weather on the
coating.

Equipment:

e Xenon arc weathering chamber with daylight filters.

e Spectrocolorimeter

Protocol:

o Sample Preparation: Prepare coated panels as described in Protocol 1.

e Initial Measurement: Before exposure, measure the color (CIELAB values) and gloss (at 20°
and 60°) of each panel.
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o Exposure Conditions:
o Place the panels in the xenon arc chamber.

o Set the exposure cycle to simulate automotive exterior conditions. A common cycle
includes alternating periods of light and dark, with controlled temperature, humidity, and
water spray. For example:

» Light Cycle: Irradiance of 0.55 W/m? at 340 nm, Black Panel Temperature of 65°C,
Relative Humidity of 50%.

» Dark Cycle with Water Spray: Duration of 1 hour, with periodic water spray onto the
panels.

o Evaluation:

[¢]

Periodically remove the panels from the chamber (e.g., every 500 hours).

[e]

Visually inspect for any changes such as chalking, cracking, blistering, or delamination.

[e]

Measure the color and gloss of the exposed panels.

(¢]

Calculate the color change (AE*) and the percentage of gloss retention.

[¢]

Continue the exposure for a total duration as required by the specific automotive standard
(e.g., 2000 hours).

2.2 Natural Weathering

Standard: Based on ISO 2810, "Paints and varnishes — Natural weathering of coatings —
Exposure and assessment".[12][13][14][15][16]

Objective: To evaluate the performance of the coating under real-world environmental
conditions.

Equipment:

o Outdoor exposure racks, typically angled at 45° facing the equator.
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e Spectrocolorimeter

Protocol:

Sample Preparation: Prepare coated panels as described in Protocol 1.

« Initial Measurement: Measure the initial color and gloss of each panel.

e EXxposure:

o Mount the panels on the outdoor exposure racks.

o Expose the panels for a predetermined period (e.g., 12, 24, or 36 months).

e Evaluation:

[e]

At regular intervals (e.g., every 6 months), remove the panels for evaluation.

o

Gently wash one half of each panel with a mild detergent solution to remove surface
contaminants.

o

Visually assess for any signs of degradation.

[¢]

Measure the color and gloss on both the washed and unwashed areas.

[¢]

Compare the results to the initial measurements and to unexposed control panels.

Chemical Resistance

This test assesses the coating's ability to withstand exposure to various chemicals commonly
encountered by automobiles.

Standard: Based on ASTM D1308, "Standard Test Method for Effect of Household Chemicals
on Clear and Pigmented Organic Finishes".[17][18][19][20][21]

Objective: To determine the resistance of the coating to spotting and degradation from chemical
exposure.

Equipment and Materials:
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e Coated panels

o Test reagents relevant to automotive applications (e.g., gasoline, motor oil, antifreeze,
windshield washer fluid, sulfuric acid (battery acid simulant), sodium hydroxide solution, bird
dropping simulant).

o Pipettes
e Watch glasses
o Cotton balls
Protocol:
e Spot Test (Covered):
o On a cured coated panel, place a few drops of each test reagent.

o Cover each spot with a watch glass to prevent evaporation.

o Allow the reagents to remain in contact with the coating for a specified period (e.g., 1 hour,

24 hours).
e Spot Test (Open):
o Apply other reagents, such as oils and greases, directly to the surface without covering.
e Immersion Test (for relevant chemicals):
o Immerse a portion of a coated panel in a beaker containing the test liquid.
e Evaluation:

o After the specified exposure time, remove the reagents by washing the panel with water
and a mild detergent, then dry thoroughly.

o Visually examine the test areas for any changes, such as discoloration, change in gloss,
blistering, softening, or swelling.
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o Rate the effect of each reagent on a scale (e.g., 5 = no effect, 1 = severe effect).

Visualizations

Diagram 1: Quinacridone Pigment Synthesis Pathway
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A simplified workflow of the quinacridone pigment synthesis process.

Diagram 2: Experimental Workflow for Pigment Evaluation

© 2025 BenchChem. All rights reserved. 9/13 Tech Support


https://www.benchchem.com/product/b7781594?utm_src=pdf-body
https://www.benchchem.com/product/b7781594?utm_src=pdf-body-img
https://www.benchchem.com/product/b7781594?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7781594?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

'

Dispersion in
Automotive Resin

'

Coating Application
and Curing

(Weathering Resistance

Physical Properties
(ISO 11341, ISO 2810)

Chemical Resistance
(ASTM D1308) (Gloss, Adhesion)

'
JD,

Click to download full resolution via product page

Workflow for the evaluation of quinacridone pigments in automotive coatings.

Diagram 3: Factors Influencing Automotive Coating Durability
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Key factors influencing the long-term durability of automotive coatings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [High-Performance Quinacridone Pigments for
Automotive Coatings: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b7781594#high-performance-
quinacridone-pigments-for-automotive-coatings]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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